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Compound of Interest

Compound Name: Hydroxy-PEG4-methyl acetate

Cat. No.: B3154197

An In-depth Technical Guide to Hydroxy-PEG4-
methyl acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, chemical properties,
and applications of Hydroxy-PEG4-methyl acetate, a heterobifunctional polyethylene glycol
(PEG) derivative crucial in modern drug development and biomedical research.

Chemical Structure and Identification

Hydroxy-PEG4-methyl acetate, systematically named 2-(2-(2-(2-
hydroxyethoxy)ethoxy)ethoxy)ethyl acetate, is a valuable linker molecule. Its structure
comprises a terminal hydroxyl group for further functionalization, a tetra-ethylene glycol (PEG4)
spacer that imparts hydrophilicity, and a methyl acetate group at the other terminus.

Structure:
Key Identifiers:
e CAS Number: 77303-64-1

e Molecular Formula: C11H2207
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e Molecular Weight: 266.29 g/mol

e SMILES: OCCOCCOCCOCCOCC(0C)=0

Physicochemical and Calculated Properties

A summary of the key physicochemical and calculated properties of Hydroxy-PEG4-methyl
acetate is presented in the table below. It is important to note that experimental data for some
physical properties of this specific molecule are not readily available in the literature. In such
cases, data for closely related compounds are provided for reference and are clearly indicated.

Property Value Source
Molecular Weight 266.29 g/mol
Appearance Colorless to light yellow liquid
Purity >97%
] 1.107 g/cm3 (for Hydroxy-
Density
PEG4-C2-methyl ester)
N ) 285.4 °C at 760 mmHg (for
Boiling Point
mPEGA4-alcohol)
Melting Point -39 °C (for mPEG4-alcohol)
Topological Polar Surface Area
helod 83.45 A2
(TPSA)
LogP (calculated) -0.7819
Hydrogen Bond Acceptors 7
Hydrogen Bond Donors 1
Rotatable Bonds 13

Experimental Data and Protocols
Spectroscopic Data
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1H Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H NMR spectrum provides confirmation of the chemical structure of Hydroxy-PEG4-
methyl acetate. A representative spectrum for the compound with CAS number 77303-64-1 is
available. The spectrum is characterized by distinct peaks corresponding to the protons in the
ethylene glycol repeat units, the terminal hydroxyl group, and the methyl acetate group.

Synthesis Protocol

A specific, detailed experimental protocol for the synthesis of

 To cite this document: BenchChem. [Hydroxy-PEG4-methyl acetate structure and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3154197#hydroxy-peg4-methyl-acetate-structure-
and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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